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Compound of Interest

Compound Name:

[1-

[(Benzyloxy)methyl]cyclopropyl]me

thanol

Cat. No.: B043042 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of [1-
[(Benzyloxy)methyl]cyclopropyl]methanol

Introduction
[1-[(Benzyloxy)methyl]cyclopropyl]methanol is an organic compound featuring a

cyclopropane ring, a primary alcohol, and a benzyl ether group. Its unique structure, combining

the rigidity and reactivity of a cyclopropyl moiety with the protective nature of a benzyl group,

makes it a valuable intermediate in organic synthesis. This document provides a

comprehensive overview of its known physicochemical properties, relevant experimental

protocols, and structural relationships for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
The properties of [1-[(Benzyloxy)methyl]cyclopropyl]methanol have been compiled from

various sources. The quantitative data is summarized in the table below for clarity and ease of

comparison.
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Property Value Source(s)

CAS Number 177200-76-9 [1][2]

Molecular Formula C₁₂H₁₆O₂ [1][3]

Molecular Weight 192.25 g/mol [1][3]

Appearance Clear Colourless Oil [1]

Solubility
Slightly soluble in Chloroform

and Methanol.
[1]

Storage Temperature Refrigerator [1]

IUPAC Name

[1-

[(Phenylmethoxy)methyl]cyclop

ropyl]methanol

[2]

SMILES OCC1(COCc2ccccc2)CC1 [2]

InChI

InChI=1S/C12H16O2/c13-9-

12(6-7-12)10-14-8-11-4-2-1-3-

5-11/h1-5,13H,6-10H2

[2]

Structural and Functional Group Analysis
The structure of [1-[(Benzyloxy)methyl]cyclopropyl]methanol contains several key

functional groups that dictate its chemical reactivity and physical properties. The relationship

between these groups is visualized below.
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Figure 1: Key Functional Groups
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Figure 1: Key Functional Groups

Experimental Protocols
Detailed experimental protocols for the determination of every physicochemical property of this

specific compound are not widely published. Therefore, this section provides a representative

synthesis protocol and outlines standard methodologies for key property analysis.

Synthesis Protocol: Reduction of a Cyclopropane
Carboxylate Ester
A common route to synthesize cyclopropyl methanol derivatives involves the reduction of a

corresponding ester. The following protocol is based on a reported synthesis for a closely

related stereoisomer, ((1R,2R)-2-((benzyloxy)methyl)cyclopropyl)methanol, which is achieved

by the reduction of ethyl (1R,2R)-2-((benzyloxy)methyl)cyclopropane-1-carboxylate using

lithium aluminum hydride (LiAlH₄)[4].
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Materials:

Ethyl 1-[(benzyloxy)methyl]cyclopropane-1-carboxylate (ester precursor)

Lithium aluminum hydride (LiAlH₄)

Anhydrous tetrahydrofuran (THF)

Ethyl acetate (EtOAc) for chromatography

Silica gel for column chromatography

Procedure:

The starting ester (1.0 equivalent) is dissolved in anhydrous THF in a reaction vessel under

an inert atmosphere (e.g., nitrogen or argon).

The solution is cooled in an ice bath.

LiAlH₄ (typically 2.0-2.2 equivalents) is added portion-wise to the cooled solution, controlling

the reaction temperature.

The reaction mixture is stirred at room temperature and monitored by thin-layer

chromatography (TLC) until the starting material is consumed.

Upon completion, the reaction is carefully quenched by the sequential addition of water and

an aqueous base solution (e.g., NaOH).

The resulting slurry is filtered, and the filter cake is washed with an organic solvent.

The combined organic phases are dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and

concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel using a suitable eluent

system (e.g., ethyl acetate/hexane gradient) to yield the pure [1-
[(Benzyloxy)methyl]cyclopropyl]methanol[4].

The general workflow for this synthesis is illustrated in the diagram below.
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Figure 2: Synthesis Workflow
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Figure 2: Synthesis Workflow

Standard Methodologies for Property Determination
Solubility: A standard approach involves adding incremental amounts of the solute ([1-
[(Benzyloxy)methyl]cyclopropyl]methanol) to a known volume of the solvent (e.g.,

chloroform, methanol) at a constant temperature. The mixture is agitated until equilibrium is

reached. The point at which no more solute dissolves and a saturated solution is formed is

determined visually or spectrophotometrically. The solubility is then expressed in terms of

concentration (e.g., mg/mL or mol/L).

Melting and Boiling Points: Since the compound is an oil at room temperature, determining

its boiling point is more relevant than its melting point. The boiling point would be determined

by distillation under reduced pressure (vacuum distillation) to prevent decomposition at high

temperatures. The temperature at which the liquid-vapor phases are in equilibrium at a given

pressure is recorded as the boiling point.

LogP (Octanol-Water Partition Coefficient): The LogP value, a measure of lipophilicity, can be

determined using the shake-flask method. A known amount of the compound is dissolved in

a biphasic system of n-octanol and water. The system is shaken until equilibrium is achieved,

and the concentration of the compound in both the octanol and water layers is measured,

typically using UV-Vis spectroscopy or HPLC. The partition coefficient (P) is the ratio of the

concentration in the octanol phase to the concentration in the aqueous phase, and LogP is

its base-10 logarithm.

Safety and Handling
[1-[(Benzyloxy)methyl]cyclopropyl]methanol is associated with several hazard statements:
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H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Standard precautionary measures should be taken when handling this chemical. This includes

working in a well-ventilated fume hood, wearing appropriate personal protective equipment

(PPE) such as safety goggles, chemical-resistant gloves, and a lab coat.[5] Avoid inhalation of

vapors and contact with skin and eyes. Store the compound in a tightly sealed container in a

refrigerator as recommended.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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